![molecular formula C13H7F3O2 B6400278 3-(2,5-Difluorophenyl)-5-fluorobenzoic acid, 95% CAS No. 1261904-21-5](/img/structure/B6400278.png)
3-(2,5-Difluorophenyl)-5-fluorobenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(2,5-Difluorophenyl)-5-fluorobenzoic acid (DFBFA) is an organic compound belonging to the class of phenyl benzoic acids. It is a white, crystalline solid with a melting point of 182°C and a purity of 95%. DFBFA is used in a variety of scientific research applications, including organic synthesis, drug discovery, and biochemical studies.
Scientific Research Applications
3-(2,5-Difluorophenyl)-5-fluorobenzoic acid, 95% has a wide range of scientific research applications, including organic synthesis, drug discovery, and biochemical studies. 3-(2,5-Difluorophenyl)-5-fluorobenzoic acid, 95% is commonly used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. In addition, 3-(2,5-Difluorophenyl)-5-fluorobenzoic acid, 95% can be used to study the biochemical and physiological effects of various compounds. Finally, 3-(2,5-Difluorophenyl)-5-fluorobenzoic acid, 95% can be used in drug discovery to identify potential therapeutic agents.
Mechanism of Action
3-(2,5-Difluorophenyl)-5-fluorobenzoic acid, 95% is an organic compound that acts as an inhibitor of various enzymes. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain. In addition, 3-(2,5-Difluorophenyl)-5-fluorobenzoic acid, 95% has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds.
Biochemical and Physiological Effects
3-(2,5-Difluorophenyl)-5-fluorobenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. In animal studies, 3-(2,5-Difluorophenyl)-5-fluorobenzoic acid, 95% has been shown to reduce inflammation, pain, and oxidative stress. In addition, 3-(2,5-Difluorophenyl)-5-fluorobenzoic acid, 95% has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6. Finally, 3-(2,5-Difluorophenyl)-5-fluorobenzoic acid, 95% has been shown to reduce the production of prostaglandins, which are involved in the regulation of inflammation and pain.
Advantages and Limitations for Lab Experiments
3-(2,5-Difluorophenyl)-5-fluorobenzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, making it a cost-effective choice for researchers. In addition, 3-(2,5-Difluorophenyl)-5-fluorobenzoic acid, 95% is a relatively stable compound, making it ideal for long-term storage. However, 3-(2,5-Difluorophenyl)-5-fluorobenzoic acid, 95% does have some limitations. It is a relatively low-potency compound, making it less effective at inhibiting enzymes than other compounds. In addition, 3-(2,5-Difluorophenyl)-5-fluorobenzoic acid, 95% is not soluble in water, making it difficult to use in aqueous solutions.
Future Directions
There are several potential future directions for 3-(2,5-Difluorophenyl)-5-fluorobenzoic acid, 95%. One potential direction is the use of 3-(2,5-Difluorophenyl)-5-fluorobenzoic acid, 95% in drug discovery. 3-(2,5-Difluorophenyl)-5-fluorobenzoic acid, 95% could be used to identify potential therapeutic agents for the treatment of inflammatory and pain-related conditions. In addition, 3-(2,5-Difluorophenyl)-5-fluorobenzoic acid, 95% could be used to study the biochemical and physiological effects of various compounds, as well as the mechanism of action of potential therapeutic agents. Finally, 3-(2,5-Difluorophenyl)-5-fluorobenzoic acid, 95% could be used in the synthesis of other organic compounds, such as pharmaceuticals, agrochemicals, and other organic compounds.
Synthesis Methods
3-(2,5-Difluorophenyl)-5-fluorobenzoic acid, 95% can be synthesized through a two-step synthesis process. The first step involves the reaction of 2,5-difluorobenzaldehyde with fluoroboronic acid in the presence of a catalytic amount of sodium borohydride. This reaction yields the intermediate product, 2,5-difluorophenylboronic acid. The second step involves the reaction of the intermediate product with aqueous sodium hydroxide, yielding the desired product, 3-(2,5-Difluorophenyl)-5-fluorobenzoic acid, 95%.
properties
IUPAC Name |
3-(2,5-difluorophenyl)-5-fluorobenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7F3O2/c14-9-1-2-12(16)11(6-9)7-3-8(13(17)18)5-10(15)4-7/h1-6H,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMYMFPOQZVFUPT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)C2=CC(=CC(=C2)F)C(=O)O)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7F3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00689718 |
Source
|
Record name | 2',5,5'-Trifluoro[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00689718 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261904-21-5 |
Source
|
Record name | 2',5,5'-Trifluoro[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00689718 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.